Cas no 1806879-88-8 (3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile)

3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile is a versatile heterocyclic compound featuring multiple functional groups, including bromomethyl, difluoromethyl, iodo, and acetonitrile substituents. Its highly reactive bromomethyl and iodo groups make it a valuable intermediate in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the synthesis of complex pyridine derivatives. The difluoromethyl group enhances metabolic stability in pharmaceutical applications, while the acetonitrile moiety offers further derivatization potential. This compound is particularly useful in medicinal chemistry for constructing bioactive molecules, agrochemicals, and advanced materials. Its well-defined reactivity profile and structural flexibility make it a preferred choice for researchers developing novel heterocyclic frameworks.

3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile structure

1806879-88-8 structure

Product Name:3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile

CAS No:1806879-88-8

MF:C₉H₆BrF₂IN₂

MW:386.962620258331

CID:4894948

Update Time:2025-05-20

3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile
- Inchi： 1S/C9H6BrF2IN2/c10-4-7-6(8(11)12)3-5(1-2-14)15-9(7)13/h3,8H,1,4H2
- InChI Key： TUMIKTAWCDDHJN-UHFFFAOYSA-N
- SMILES： IC1=C(CBr)C(C(F)F)=CC(CC#N)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 256
XLogP3: 2.4
Topological Polar Surface Area: 36.7

3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029020936-250mg	3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile	1806879-88-8	95%	250mg	$960.40	2022-03-31
Alichem	A029020936-500mg	3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile	1806879-88-8	95%	500mg	$1,853.50	2022-03-31
Alichem	A029020936-1g	3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile	1806879-88-8	95%	1g	$3,097.65	2022-03-31

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Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile

Comprehensive Analysis of 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS No: 1806879-88-8)

The compound 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS No: 1806879-88-8) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique structural features, including a pyridine core substituted with bromomethyl, difluoromethyl, and iodo groups, make it a versatile intermediate for synthesizing complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a key building block for small-molecule inhibitors targeting various diseases.

One of the most intriguing aspects of 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile is its role in medicinal chemistry. The presence of multiple halogen atoms (bromo, iodo, and difluoromethyl) enhances its reactivity, enabling selective modifications for structure-activity relationship (SAR) studies. This compound is often utilized in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory disorders. Recent trends in AI-driven drug design have further highlighted its importance, as computational models predict its utility in optimizing lead compounds with improved pharmacokinetic properties.

In addition to its pharmaceutical applications, 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile is also explored in material science. Its electron-deficient pyridine ring and halogen substituents make it a candidate for developing organic electronic materials, such as OLEDs and photovoltaic devices. The difluoromethyl group, in particular, is known to influence the electronic properties of molecules, making this compound valuable for designing high-performance materials.

The synthesis of 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile involves multi-step organic transformations, including halogenation and nucleophilic substitution reactions. Researchers often optimize these processes to achieve high yields and purity, as impurities can significantly impact downstream applications. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further derivatization.

From an SEO perspective, this compound aligns with trending search queries like "halogenated pyridine derivatives," "difluoromethyl in drug design," and "iodopyridine applications." These keywords reflect the growing interest in fluorinated compounds and their role in modern chemistry. By integrating these terms naturally, this article aims to address common questions from researchers, such as "How is 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile used in drug discovery?" or "What are the synthetic challenges of halogenated pyridines?"

In conclusion, 3-(Bromomethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetonitrile (CAS No: 1806879-88-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity profile make it a valuable tool for scientists exploring new frontiers in chemical synthesis and molecular design. As research continues to evolve, this compound is poised to play an even greater role in addressing global challenges in health and technology.